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Compound of Interest

Compound Name: Calyxin B

Cat. No.: B15593086

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eriocalyxin B is a natural ent-kaurane diterpenoid isolated from the plant Isodon eriocalyx.[1]
[2] It has garnered significant interest in the scientific community for its potent biological
activities, particularly its anti-cancer properties.[3][4][5] This document provides detailed
protocols for the preparation and storage of Eriocalyxin B stock solutions, ensuring optimal
stability and performance in experimental settings.

Physicochemical Properties

Property Value

Molecular Formula C20H2405
Molecular Weight 344.40 g/mol
Appearance Colorless powder
CAS Number 84745-95-9

Stock Solution Preparation and Storage

Proper preparation and storage of Eriocalyxin B stock solutions are critical for maintaining its
stability and activity.[2] Solutions of Eriocalyxin B are known to be unstable, and it is highly
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recommended to prepare them fresh for each experiment.[2][4]

Solubility and Recommended Solvents

Solvent

Concentration

Dimethyl sulfoxide (DMSO)

= 30 mg/mL

Anhydrous DMSO is the
recommended solvent for

creating a stock solution.[3]

Methanol

Soluble (e.g., 1 mg/mL)

Can be used for preparing
solutions for specific analytical

purposes.

Aqueous Buffers

Poorly soluble

Not recommended for
preparing stock solutions due

to instability and low solubility.

[3]

Storage Conditions

Storage Condition

Powder

Stock Solution in DMSO

Long-term

-20°C, protected from light and

moisture.[2][6]

-80°C for up to 6 months
(protect from light).[3][7]

Short-term

Room temperature for up to 2

weeks during transportation.[6]

-20°C for up to 1 month
(protect from light).[2][3]

Note: It is crucial to aliquot the stock solution into single-use volumes to avoid repeated freeze-

thaw cycles, which can lead to degradation of the compound.[3][7]

Experimental Protocols
Preparation of a 10 mM Eriocalyxin B Stock Solution in

DMSO

Materials:

e Eriocalyxin B powder (MW: 344.40 g/mol )
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Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Pre-weighing Preparation: Allow the Eriocalyxin B powder vial to equilibrate to room
temperature before opening to prevent condensation.

o Weighing: Carefully weigh out 3.44 mg of Eriocalyxin B powder and transfer it to a sterile
microcentrifuge tube.

e Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
Eriocalyxin B powder.

» Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely
dissolved. Gentle warming to 37°C or using an ultrasonic bath can aid in dissolution.

» Aliquoting: Dispense the stock solution into single-use, light-protected (amber) sterile
microcentrifuge tubes.

o Storage: Store the aliquots at -80°C for long-term storage or -20°C for short-term use.[3][7]

Preparation of Working Solutions

When preparing working solutions for cell-based assays, it is important to keep the final DMSO
concentration low (typically <0.5%) to avoid solvent-induced cytotoxicity.[3]

Procedure:
e Thaw a single-use aliquot of the 10 mM Eriocalyxin B stock solution at room temperature.

o Perform serial dilutions in the appropriate cell culture medium or experimental buffer to
achieve the desired final concentration.
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» Vortex gently during dilution to ensure proper mixing and minimize precipitation.

» Use the working solution immediately after preparation.[3]

Safety and Handling

While a specific Safety Data Sheet (SDS) for Eriocalyxin B is not readily available, standard
laboratory safety precautions should be followed when handling this compound. It is
recommended to wear personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses. Handle the powder in a well-ventilated area or a chemical fume hood to avoid
inhalation.

Signaling Pathways and Biological Activity

Eriocalyxin B has been shown to exert its biological effects, primarily anti-cancer activities,
through the modulation of several key signaling pathways.[2]

o Akt/mTOR/p70S6K Pathway: Eriocalyxin B can suppress the phosphorylation of Akt and
MTOR, leading to the induction of apoptosis and autophagy in cancer cells.[3][8]

o NF-kB Pathway: It has been reported to induce apoptosis by inhibiting the NF-kB signaling
pathway in some cancer cell lines.[2]

o STAT3 Signaling: Eriocalyxin B can covalently bind to STAT3, preventing its phosphorylation
and activation, which is crucial for the survival and proliferation of many tumor cells.[9][10]

 Induction of Reactive Oxygen Species (ROS): The cytotoxic effects of Eriocalyxin B are
often associated with an increase in intracellular ROS levels.[2]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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